Cas no 21489-20-3 (Benzo[c]thiophene-1-propanamine,1,3-dihydro-N,3,3-trimethyl-1-phenyl-)

• Product Name: Benzo[c]thiophene-1-propanamine,1,3-dihydro-N,3,3-trimethyl-1-phenyl-
• CAS No: 21489-20-3
• MF: C₂₀H₂₅NS
• MW: 311.484204053879
• CID: 285630
• PubChem ID: 33014
• Update Time: 2025-04-19

Benzo[c]thiophene-1-propanamine,1,3-dihydro-N,3,3-trimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1-propanamine,1,3-dihydro-N,3,3-trimethyl-1-phenyl-
• 3,3-Dimethyl-1-(3-methylaminopropyl)-1-phenylthiophthalan
• AC1L1OUE
• CHEBI:180836
• CHEMBL52247
• SureCN114515
• Talsupram
• Talsupramum
• Talsupramum [INN-Latin]
• UNII-C6Z73MW6CR
• 3-(3,3-dimethyl-1-phenyl-2-benzothiophen-1-yl)-N-methylpropan-1-amine
• Lu 5-005
• 21489-20-3
• C6Z73MW6CR
• 1-(3-methylaminopropyl)-1-phenyl-3,3-dimethylthiophthalane hydrochloride
• [3-(3,3-Dimethyl-1-phenyl-1,3-dihydro-benzo[c]thiophen-1-yl)-propyl]-methyl-amine(Talsupram)
• N-Methyl-3-(3,3-dimethyl-1-phenyl-1,3-dihydrobenzo(c)phiophen-1-yl)propylamin
• Benzo(c)thiophene-1-propylamine, 1,3-dihydro-N,3,3-trimethyl-1-phenyl-
• Talsupram [INN]
• SCHEMBL114515
• BDBM50021217
• 3-(3,3-Dimethyl-1-phenyl-1,3-dihydrobenzo[c]thiophen-1-yl)-N-methylpropan-1-amine
• 1,3-Dihydro-N,3,3-trimethyl-1-phenylbenzo(c)thiophene-1-propylamine
• 1,3-Dihydro-N,3,3-trimethyl-1-phenylbenzo(c)thiophen-1-propylamin
• DB09191
• 3-(3,3-dimethyl-1-phenyl-1,3-dihydro-2-benzothiophen-1-yl)-N-methylpropan-1-amine
• Q7680329
• Benzo(c)thiophene-1-propanamine, 1,3-dihydro-N,3,3-trimethyl-1-phenyl-
• DTXSID50864992

• Inchi： 1S/C20H25NS/c1-19(2)17-12-7-8-13-18(17)20(22-19,14-9-15-21-3)16-10-5-4-6-11-16/h4-8,10-13,21H,9,14-15H2,1-3H3
• InChI Key： FKHYYOUFMJBLAF-UHFFFAOYSA-N
• SMILES： S1C(C)(C)C2C=CC=CC=2C1(C1C=CC=CC=1)CCCNC

Computed Properties

• Exact Mass: 311.17095
• Monoisotopic Mass: 311.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.043
• Boiling Point: 427.6°Cat760mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.569
• PSA: 12.03